Cas no 30834-51-6 (Spiro[bicyclo[2.2.1]hept-5-ene-2,1'-[2]cyclohexen]-4'-one)

• Product Name: Spiro[bicyclo[2.2.1]hept-5-ene-2,1'-[2]cyclohexen]-4'-one
• CAS No: 30834-51-6
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 316934
• PubChem ID: 141591
• Update Time: 2025-04-19

Spiro[bicyclo[2.2.1]hept-5-ene-2,1'-[2]cyclohexen]-4'-one Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[2.2.1]hept-5-ene-2,1'-[2]cyclohexen]-4'-one
• spiro[bicyclo[2.2.1]hept-2-ene-5,4'-cyclohex-2-ene]-1'-one
• 30834-51-6
• spiro[bicyclo[2.2.1]heptane-2,1'-cyclohexane]-2',5-dien-4'-one
• DTXSID20953044
• Spiro-2-cyclohexene-4-one-1,2'-(5-norbornene)

• Inchi： 1S/C12H14O/c13-11-3-5-12(6-4-11)8-9-1-2-10(12)7-9/h1-3,5,9-10H,4,6-8H2
• InChI Key： ZANBBQSNIRIMCX-UHFFFAOYSA-N
• SMILES： O=C1C=CC2(CC1)CC1C=CC2C1

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 307°Cat760mmHg
• Flash Point: 122.6°C
• Refractive Index: 1.573
• PSA: 17.07